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Compound of Interest

Compound Name:
3,5-Dichloro-2-

methoxybenzonitrile

Cat. No.: B7829863

Get Quote

Executive Safety Summary
Immediate Action Required: This compound is a halogenated aromatic nitrile.[1] It poses risks

of acute toxicity (oral/dermal) and environmental persistence.[1][2]

Primary Hazard: Toxic if swallowed; skin/eye irritant.[1][3]

Disposal Class:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).[1]

Prohibition: Never dispose of down drains or in municipal trash.

Destruction Method: High-temperature incineration with flue gas scrubbing (Commercial

Facility).[1]

Chemical Profile & Waste Characterization
To properly dispose of 3,5-Dichloro-2-methoxybenzonitrile, you must first classify the waste

stream accurately to prevent regulatory violations (RCRA) and dangerous incompatibilities.[1]
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Property Data Relevance to Disposal

CAS Number 64122-22-1
Use for waste manifesting and

inventory tracking.[1][4]

Molecular Formula C₈H₅Cl₂NO

Halogenated: Requires

specific incineration

temperatures (>1100°C) to

prevent dioxin formation.[1]

Functional Groups Nitrile (-CN), Aryl Chloride

Reactive: Incompatible with

strong oxidizers and strong

acids (potential HCN release).

[1]

Physical State Solid (typically)

Must be disposed of as "Solid

Toxic Waste" unless dissolved

in a solvent.[1]

DOT Shipping
UN 3439, NITRILES, SOLID,

TOXIC, N.O.S.[1]
Required for transport off-site.

Pre-Disposal Segregation & Compatibility
The Golden Rule of Chemical Waste: Segregation prevents explosions.[1] 3,5-Dichloro-2-
methoxybenzonitrile must be isolated from incompatible waste streams immediately upon

generation.

Compatibility Matrix
✅ Compatible: Halogenated solvents (Dichloromethane, Chloroform), other stable aromatic

solids.[1]

❌ Incompatible (DO NOT MIX):

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of violent reaction.[1]

Strong Acids: (e.g., HCl, H₂SO₄) – Risk of hydrolysis and potential release of toxic gases.

[1]
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Reducing Agents: (e.g., LiAlH₄) – Risk of reactive instability.[1]

Non-Halogenated Solvents: Mixing increases disposal costs significantly (halogenated

waste is ~2-3x more expensive to burn).[1]

Visual Workflow: Waste Segregation Logic

Waste Generation:
3,5-Dichloro-2-methoxybenzonitrile
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Figure 1: Decision tree for segregating 3,5-Dichloro-2-methoxybenzonitrile waste streams to

ensure regulatory compliance and cost-efficiency.

Step-by-Step Disposal Protocol
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Phase 1: Packaging (The Generator's Responsibility)
Select the Container:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a fiber drum with a

poly liner.[1]

Liquids: Use a chemically resistant HDPE carboy or safety can.[1] Glass is acceptable for

small volumes (<4L) if secondary containment is used.[1]

Labeling (Crucial):

Attach a hazardous waste tag before adding the first drop of waste.[1]

Must Include: Full chemical name (No abbreviations/formulas), "Hazardous Waste", and

hazard checkboxes (Toxic, Irritant).[1]

Specific Note: Add "Contains Halogens" to the label.[1]

Phase 2: Waste Accumulation
Satellite Accumulation Area (SAA): Store the container at or near the point of generation.[1]

Closed Container Rule: Keep the lid tightly sealed unless actively adding waste. Use a

funnel only during transfer.

Secondary Containment: Place the waste container inside a tray capable of holding 110% of

the volume to capture leaks.

Phase 3: Final Handoff
Request Pickup: When the container is 90% full or within 9 months of start date (check local

RCRA limits), submit a pickup request to your EHS department.

Manifesting: Ensure the waste is listed as "Waste Toxic Solids, Organic, N.O.S. (3,5-
Dichloro-2-methoxybenzonitrile)".[1]

Emergency Spill Response
In the event of a spill, immediate action determines the safety outcome.[1]
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PPE Required: Nitrile gloves (double gloved), lab coat, safety goggles, and N95/P100

respirator if dust is present.[1]

Spill Workflow
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(Use damp paper towels for solid

to prevent dust)

3. Decontaminate
(Wash surface with soap/water)

4. Disposal
(All debris into Haz Waste)
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Figure 2: Operational workflow for managing spills of 3,5-Dichloro-2-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichloro-2-methoxybenzonitrile[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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